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Compound of Interest

Compound Name: 5-Iododecane

Cat. No.: B15454355 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals Subject: Boiling

Point and Density of 5-Iododecane (CAS: 62065-04-7)

This technical guide provides a summary of the available data on the physical properties of 5-
Iododecane, with a specific focus on its boiling point and density. Due to a lack of

experimentally determined data for 5-Iododecane in readily available literature, this document

also includes computed data and, for comparative purposes, experimental data for its

constitutional isomer, 1-Iododecane. Furthermore, standard experimental protocols for

determining these properties are detailed.

Introduction to Haloalkane Physical Properties
The physical properties of haloalkanes, such as 5-Iododecane, are dictated by the nature of

their intermolecular forces. The presence of a carbon-halogen bond introduces polarity, leading

to dipole-dipole interactions in addition to the van der Waals forces present in all molecules.

For iodoalkanes, the large, polarizable electron cloud of the iodine atom results in strong

London dispersion forces, which significantly influence properties like boiling point and density.

Generally, for a given alkyl group, the boiling point and density increase with the increasing

atomic mass of the halogen (F < Cl < Br < I). Therefore, iodoalkanes are the least volatile and

most dense among the haloalkanes with the same carbon skeleton. Within a homologous

series, boiling points and densities tend to increase with the length of the carbon chain.

Constitutional isomers, such as 1-Iododecane and 5-Iododecane, may exhibit slight

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15454355?utm_src=pdf-interest
https://www.benchchem.com/product/b15454355?utm_src=pdf-body
https://www.benchchem.com/product/b15454355?utm_src=pdf-body
https://www.benchchem.com/product/b15454355?utm_src=pdf-body
https://www.benchchem.com/product/b15454355?utm_src=pdf-body
https://www.benchchem.com/product/b15454355?utm_src=pdf-body
https://www.benchchem.com/product/b15454355?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15454355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


differences in these properties due to variations in molecular shape, which affects the efficiency

of intermolecular packing and the surface area available for van der Waals interactions.

Quantitative Data for Iododecane Isomers
Experimental values for the boiling point and density of 5-Iododecane are not prominently

reported in the surveyed chemical literature. The PubChem database lists computed properties

for this compound[1]. For a practical reference, the experimentally determined properties of its

straight-chain isomer, 1-Iododecane, are provided in the table below.

Property 5-Iododecane (C₁₀H₂₁I) 1-Iododecane (C₁₀H₂₁I)

Boiling Point Not Experimentally Determined 132 °C at 15 mmHg (lit.)[2][3]

Density Not Experimentally Determined 1.257 g/mL at 25 °C (lit.)[2][3]

Molecular Weight 268.18 g/mol [1] 268.18 g/mol [2]

Data Type Computed (Molecular Weight)
Experimental (Boiling Point,

Density)

Logical Relationship of Factors Influencing Boiling
Point
The boiling point of a haloalkane is not determined by a single factor but by the interplay of

several molecular characteristics. The following diagram illustrates the key relationships

influencing this physical property.
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Factors Influencing Haloalkane Boiling Point
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Caption: Logical diagram of factors affecting the boiling point of haloalkanes.

Experimental Protocols
For researchers aiming to determine the physical properties of 5-Iododecane or related

compounds experimentally, the following established methodologies are recommended.

The Thiele tube method is a convenient technique for determining the boiling point of a small

quantity of liquid.[4] The principle relies on observing the temperature at which the vapor

pressure of the liquid equals the applied atmospheric pressure.[5]

Apparatus:

Thiele tube containing mineral oil

Thermometer (-10 to 250 °C range)

Small test tube (e.g., 6 x 50 mm)

Capillary tube, sealed at one end

Rubber band or wire for attachment
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Heat source (Bunsen burner or microburner)

Procedure:

Add approximately 0.5 mL of the liquid sample (5-Iododecane) into the small test tube.[4]

Place the capillary tube into the test tube with its open end submerged in the liquid.[6]

Attach the test tube to the thermometer using a rubber band, ensuring the bottom of the test

tube is aligned with the thermometer bulb.[7]

Insert the thermometer assembly into the Thiele tube, making sure the rubber band is well

above the mineral oil level to prevent degradation from heat.

Gently heat the side arm of the Thiele tube with a small flame. The shape of the tube

promotes convection currents, ensuring uniform heat distribution.[4]

As the temperature rises, air trapped in the capillary tube will be expelled, followed by the

vapor of the sample, creating a steady stream of bubbles.

Continue heating until a rapid and continuous stream of bubbles emerges from the capillary

tube.[7]

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubble stream ceases and the liquid is

drawn back into the capillary tube.[5][7] Record this temperature.

For accuracy, repeat the determination at least once.

The pycnometer method is a highly precise technique for determining the density of a liquid by

measuring the mass of a known, precise volume.[8][9]

Apparatus:

Pycnometer (a glass flask with a specific volume and a ground glass stopper containing a

capillary tube)
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Analytical balance (accurate to ±0.001 g or better)

Constant temperature water bath

Thermometer

Procedure:

Thoroughly clean and dry the pycnometer and its stopper.

Accurately weigh the empty, dry pycnometer on the analytical balance. Record this mass

(m₁).[10]

Fill the pycnometer with the liquid sample (5-Iododecane), taking care to avoid trapping air

bubbles.

Place the filled pycnometer (unstoppered) in a constant temperature bath set to a specific

temperature (e.g., 25.0 °C) and allow it to equilibrate.[10]

Once thermal equilibrium is reached, firmly insert the stopper. Excess liquid will be forced out

through the capillary, ensuring the volume is precisely that of the pycnometer.[8]

Carefully dry the exterior of the pycnometer, ensuring no sample remains on the outside

surfaces.

Weigh the filled pycnometer. Record this mass (m₂).

To determine the exact volume of the pycnometer (V), repeat steps 1-7 using a reference

liquid of known density at the same temperature, such as deionized water. Calculate the

mass of the water (m_water = m₂_water - m₁) and find its density (ρ_water) from reference

tables for that temperature. The volume is V = m_water / ρ_water.

The density of the sample (ρ_sample) is then calculated using the mass of the sample

(m_sample = m₂ - m₁) and the determined volume of the pycnometer: ρ_sample = (m₂ - m₁) /

V
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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